2-methyl-N-(propan-2-yl)quinoline-4-carboxamide

• IUPAC Name: 2-methyl-N-propan-2-ylquinoline-4-carboxamide
• InChI: InChI=1S/C14H16N2O/c1-9(2)15-14(17)12-8-10(3)16-13-7-5-4-6-11(12)13/h4-9H,1-3H3,(H,15,17)
• InChI Key: VRNNNRKUWHLQIB-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=CC=CC=C2C(=C1)C(=O)NC(C)C
• Molecular Formula: C14H16N2O
• Molecular Weight: 228.29 g/mol

Description

2-methyl-N-(propan-2-yl)quinoline-4-carboxamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is a quinoline derivative and has been synthesized using various methods.

Scientific Research Applications

2-methyl-N-(propan-2-yl)quinoline-4-carboxamide has been extensively studied for its potential applications in various fields. It has been found to exhibit anti-inflammatory, anti-tumor, and anti-microbial activities. It has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

Mechanism of Action

The mechanism of action of 2-methyl-N-(propan-2-yl)quinoline-4-carboxamide is not yet fully understood. However, it has been suggested that it may act by inhibiting the activity of certain enzymes and proteins involved in inflammation, tumor growth, and neurodegeneration.
Biochemical and Physiological Effects
2-methyl-N-(propan-2-yl)quinoline-4-carboxamide has been found to exhibit various biochemical and physiological effects. It has been shown to inhibit the production of pro-inflammatory cytokines such as interleukin-1β (IL-1β) and tumor necrosis factor-α (TNF-α). It has also been found to inhibit the growth of various tumor cells and exhibit anti-microbial activity against certain bacterial strains. In addition, it has been studied for its potential neuroprotective effects.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-methyl-N-(propan-2-yl)quinoline-4-carboxamide in lab experiments is its potential to exhibit multiple activities. This makes it a versatile compound that can be studied for various applications. However, one of the limitations is the lack of understanding of its mechanism of action, which makes it difficult to optimize its use in lab experiments.

Future Directions

There are several future directions for the study of 2-methyl-N-(propan-2-yl)quinoline-4-carboxamide. One of the directions is the further study of its mechanism of action to better understand its potential applications. Another direction is the optimization of its use in lab experiments to maximize its potential benefits. Additionally, its potential use in the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease warrants further investigation.

Synthesis Methods

2-methyl-N-(propan-2-yl)quinoline-4-carboxamide can be synthesized using various methods. One of the commonly used methods is the reaction of 2-methylquinoline-4-carboxylic acid with isopropylamine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) or 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC). The reaction mixture is then purified using column chromatography to obtain the pure compound.